Barium bromate
Overview
Description
Barium Bromate is a chemical compound known for its unique properties and reactions. The studies on its molecular structure, synthesis, and properties have provided significant insights into its characteristics and potential applications in various fields.
Synthesis Analysis
The synthesis of Barium Bromate involves chemical reactions that yield this compound under specific conditions. For instance, the preparation of Cerium(III) bromate from barium bromate and cerium(III) sulfate indicates a method of producing bromate compounds through the interaction of barium salts with other chemical agents (Shaabani & Lee, 2003).
Molecular Structure Analysis
Studies on the proton magnetic resonance of barium bromate monohydrate have revealed the orientation and structure of water molecules within the crystal, providing insights into the molecular structure of barium bromate (Silvidi & McGrath, 1960). These findings contribute to understanding the complex formation and orientation of molecules in barium bromate compounds.
Chemical Reactions and Properties
Barium bromate's involvement in the synthesis of heterometallic alkoxides showcases its reactivity and role in forming complex compounds. The reaction of barium granules with barium hexamethyldisilazide tetrahydrofuranate for introducing barium in syntheses demonstrates its chemical versatility (Vaarstra et al., 1991).
Physical Properties Analysis
The investigation of the motion of the H2O molecule in barium bromate monohydrate through PMR doublet splitting measurement provides valuable data on the physical properties of barium bromate, including torsional and rocking motions of molecules within the crystal (McGrath, 1965).
Chemical Properties Analysis
The study of the effect of additives on the solid-phase thermal decomposition of barium bromate reveals how different additives influence its decomposition process, shedding light on its chemical stability and reactivity under various conditions (Bhatta et al., 1988).
Scientific Research Applications
Preparation of Barium Bromate
- Scientific Field: Inorganic Chemistry
- Summary of Application: Barium Bromate is a chemical compound composed of the barium ion and the bromate ion, with the chemical formula of Ba(BrO3)2 .
- Methods of Application: Barium Bromate can be prepared by reacting potassium bromate with barium chloride .
- Results or Outcomes: The reaction results in the formation of Barium Bromate and Potassium Chloride .
Reduction of Bromate in Drinking Water
- Scientific Field: Environmental Engineering
- Summary of Application: Bromate (BrO−3) residue in drinking water poses a great health risk. Ultra-fast reduction of BrO−3, under aerobic conditions, was realized using an ultraviolet (UV)/sulfite process in the presence of iodide (UV/sulfite/iodide) .
- Methods of Application: The UV/sulfite/iodide process produced BrO−3 removal efficiency of 100% at about 5 min with complete conversion to bromide .
- Results or Outcomes: The UV/sulfite/iodide process was found to be significantly more efficient than the UV/sulfite process, which only induced a 13.1% BrO−3 reduction under the same conditions .
Proton Magnetic Resonance Study
- Scientific Field: Physics
- Summary of Application: Proton magnetic resonance absorption spectrum of barium bromate monohydrate was obtained .
- Methods of Application: The study was conducted using a Pound‐Watkins spectrometer .
- Results or Outcomes: Results indicate that there is only one orientation of the water molecule in the crystal .
Safety And Hazards
properties
IUPAC Name |
barium(2+);dibromate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ba.2BrHO3/c;2*2-1(3)4/h;2*(H,2,3,4)/q+2;;/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEASZGAADGZARC-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]Br(=O)=O.[O-]Br(=O)=O.[Ba+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Ba(BrO3)2, BaBr2O6 | |
Record name | BARIUM BROMATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/2552 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | barium bromate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Barium_bromate | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10890671 | |
Record name | Bromic acid, barium salt (2:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10890671 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
393.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Barium bromate appears as a white crystalline solid or powder. Slightly soluble in water and denser than water. Very toxic by ingestion or inhalation. Fire hazard when in contact with organic materials and may explode when heated above 300 °F. Used as a corrosion inhibitor and to manufacture other chemicals. | |
Record name | BARIUM BROMATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/2552 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Product Name |
Barium bromate | |
CAS RN |
13967-90-3 | |
Record name | BARIUM BROMATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/2552 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Barium bromate | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013967903 | |
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Record name | Bromic acid, barium salt (2:1) | |
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Record name | Bromic acid, barium salt (2:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10890671 | |
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Record name | Barium bromate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.304 | |
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Record name | BARIUM BROMATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5QK4064Y0R | |
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Citations
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